Cas no 1240327-15-4 (5,4-PMIA)

5,4-PMIA (Poly-m-phenylene isophthalamide) is a high-performance aromatic polyamide known for its exceptional thermal stability, chemical resistance, and mechanical strength. It exhibits excellent flame retardancy and maintains structural integrity at elevated temperatures, making it suitable for demanding applications in aerospace, electrical insulation, and protective textiles. Its durability under harsh conditions distinguishes it from conventional polymers.

5,4-PMIA structure

Product Name:5,4-PMIA

CAS No:1240327-15-4

MF:C₁₄H₁₁NO₅

MW:273.240844011307

CID:4537736

PubChem ID:102046936

Update Time:2025-06-17

5,4-PMIA Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenedicarboxylic acid, 5-(4-pyridinylmethoxy)-
- 5,4-PMIA
- 5-(pyridin-4-ylmethoxy)-isophthalic acid
- 5-(Pyridin-4-ylmethoxy)isophthalic acid
- YSZC056
- 5-(pyridin-4-ylmethoxy)benzene-1,3-dicarboxylic acid
- 1240327-15-4
- 5-(Pyridin-4-ylmethoxy)isophthalicacid
- E73828
- 5-[(pyridin-4-yl)methoxy]benzene-1,3-dicarboxylic acid
- AKOS040768678
- CS-0110838
- 5-(4-pyridylmethoxy)benzene-1,3-dicarboxylic acid
- SCHEMBL17085545
- BS-47801
- 5-(pyridin-4-ylmethoxy)-isophthalic acidf
- 5-[(4-Pyridyl)methoxy]isophthalic acid
- Inchi： 1S/C14H11NO5/c16-13(17)10-5-11(14(18)19)7-12(6-10)20-8-9-1-3-15-4-2-9/h1-7H,8H2,(H,16,17)(H,18,19)
- InChI Key： ANYWVTSQEOSVIU-UHFFFAOYSA-N
- SMILES： O(CC1C=CN=CC=1)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

Exact Mass: 273.06372245g/mol
Monoisotopic Mass: 273.06372245g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 96.7Å²

5,4-PMIA Pricemore >>

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Ambeed	A1195893-100mg	5-(Pyridin-4-ylmethoxy)isophthalic acid	1240327-15-4	98%	100mg	$10.0	2025-02-20
Ambeed	A1195893-250mg	5-(Pyridin-4-ylmethoxy)isophthalic acid	1240327-15-4	98%	250mg	$17.0	2025-02-20
Ambeed	A1195893-1g	5-(Pyridin-4-ylmethoxy)isophthalic acid	1240327-15-4	98%	1g	$58.0	2025-02-20
eNovation Chemicals LLC	Y1258954-1g	5-(Pyridin-4-ylmethoxy)isophthalic acid	1240327-15-4	98%	1g	$140	2024-06-05
Chemenu	CM556696-1g	5-(Pyridin-4-ylmethoxy)isophthalic acid	1240327-15-4	95%+	1g	$110	2022-11-27
Chemenu	CM556696-5g	5-(Pyridin-4-ylmethoxy)isophthalic acid	1240327-15-4	95%+	5g	$507	2022-11-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P887451-100mg	5-(pyridin-4-ylmethoxy)-isophthalic acid	1240327-15-4	98%	100mg	￥182.00	2022-11-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P887451-500mg	5-(pyridin-4-ylmethoxy)-isophthalic acid	1240327-15-4	98%	500mg	￥596.00	2022-11-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P887451-1g	5-(pyridin-4-ylmethoxy)-isophthalic acid	1240327-15-4	98%	1g	￥1,080.00	2022-11-27
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R099411-100mg	5,4-PMIA	1240327-15-4	98%	100mg	￥169	2023-09-10